Cas no 1795-09-1 (2-Methyltetrahydrothiophene)

• Product Name: 2-Methyltetrahydrothiophene
• CAS No: 1795-09-1
• MF: C₅H₁₀S
• MW: 102.197900295258
• MDL: MFCD00015539
• CID: 83953
• PubChem ID: 87563370
• Update Time: 2025-08-04

2-Methyltetrahydrothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Methyltetrahydrothiophene
• 2-Methyltetrahydrothiopheneneat
• 2-methylthiolane
• 2-methylthiacyclopentane
• 2-methylthiophane
• Methylthiophene
• rac-2-Methylthiolan
• tetrahydro-2-methylthiophene
• Thiophene,tetrahydro-2-methyl
• SCHEMBL78266
• 2-Methyltetrahydrothiophene, AldrichCPR
• 2-METHYLTETRAHYDROTHIOPHENE, (+/-)-
• FT-0694544
• TD8134
• NS00047176
• Thiophene, tetrahydromethyl-
• 2-methylthi-olane
• Methyltetrahydrothiophene; 98%
• AJPGNQYBSTXCJE-UHFFFAOYSA-N
• 2-methyl-tetrahydro-thiophene
• 1795-09-1
• Thiophene, tetrahydro-2-methyl-
• AKOS006229802
• DTXSID20870909
• UNII-K290J6114Q
• (+/-)-2-METHYLTHIOLANE
• Q27281846
• Tetrahydrothiophene, 2-methyl-
• MFCD00015539
• K290J6114Q
• B0257
• AS-54716
• EINECS 217-270-2
• 2-methylthia-cyclopentane;2-Methylthiolane;2-Methylthiophane;etrahydrothiophene, 2-methyl-;methyltetrahydrothiophene;Tetrahydro-2-methylthiophene

• MDL： MFCD00015539
• Inchi： 1S/C5H10S/c1-5-3-2-4-6-5/h5H,2-4H2,1H3
• InChI Key： AJPGNQYBSTXCJE-UHFFFAOYSA-N
• SMILES： S1CCCC1C

Computed Properties

• Exact Mass: 102.05000
• Monoisotopic Mass: 102.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Odorous liquid
• Density: 0.944±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -100.7 ºC
• Boiling Point: 132°C
• Flash Point: 28.1±15.1 ºC,
• Refractive Index: 1.5073 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 25.30000
• LogP: 1.90190
• Solubility: Not determined

2-Methyltetrahydrothiophene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38-22-10
• Safety Instruction： 9-16-36
• HazardClass：3
• PackingGroup：II
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-Methyltetrahydrothiophene

2-Methyltetrahydrothiophene

The compound 2-Methyltetrahydrothiophene (CAS No. 1795-09-1) is a sulfur-containing heterocyclic compound with the chemical formula C5H10S. It belongs to the class of tetrahydrothiophenes, which are five-membered ring structures consisting of four carbon atoms and one sulfur atom. The presence of the methyl group at the second position of the ring gives this compound its specific name and unique chemical properties. This compound is widely studied in various fields, including organic chemistry, materials science, and pharmacology, due to its versatile applications and structural features.

2-Methyltetrahydrothiophene has been a subject of interest in recent research due to its potential in drug design and development. The sulfur atom in the ring structure contributes to its ability to form hydrogen bonds, making it a promising candidate for bioisosteric replacements in medicinal chemistry. For instance, studies have shown that 2-Methyltetrahydrothiophene derivatives can mimic the pharmacokinetic profiles of existing drugs while offering improved stability and bioavailability. This has led to their exploration as potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 2-Methyltetrahydrothiophene has found utility in materials science. Its ability to undergo various chemical transformations, such as oxidation and cyclization, makes it a valuable building block for synthesizing complex molecules. Recent advancements in catalytic methods have enabled the efficient synthesis of 2-Methyltetrahydrothiophene derivatives with tailored properties. For example, researchers have successfully synthesized polymers incorporating 2-Methyltetrahydrothiophene units, which exhibit enhanced mechanical strength and thermal stability compared to traditional polymers.

The synthesis of 2-Methyltetrahydrothiophene typically involves the reaction of thiols with alkenes or alkynes under catalytic conditions. One notable method is the hydroamination reaction, which allows for the direct incorporation of nitrogen atoms into the sulfur-containing ring structure. This approach has been optimized in recent years to achieve higher yields and better selectivity. Furthermore, green chemistry principles have been applied to develop environmentally friendly synthesis routes for 2-Methyltetrahydrothiophene, reducing the use of hazardous reagents and minimizing waste generation.

Another area where 2-Methyltetrahydrothiophene has shown promise is in sensor technology. Its unique electronic properties make it suitable for use in designing sensors capable of detecting harmful gases such as carbon monoxide and hydrogen sulfide. Recent studies have demonstrated that thin films composed of 2-Methyltetrahydrothiophene derivatives exhibit excellent sensitivity and selectivity towards these gases, making them ideal candidates for industrial safety applications.

In conclusion, 2-Methyltetrahydrothiophene (CAS No. 1795-09-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.